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Compound of Interest

Compound Name: SEluc-2

Cat. No.: B11930712 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SEluc-2 is a novel small-molecule bioluminescent and fluorescent probe designed for the

sensitive and selective detection of thiols in living cells.[1][2] Based on the structure of firefly

luciferin, SEluc-2 operates on a "caged" luciferin strategy, where the probe is initially in a non-

luminescent state and is "uncaged" upon reaction with thiols, such as cysteine and glutathione,

leading to a detectable signal.[1] This property makes SEluc-2 a valuable tool for real-time

monitoring of intracellular thiol levels, which play a crucial role in maintaining cellular redox

homeostasis. Dysregulation of thiol levels is implicated in various diseases, making SEluc-2 a

powerful asset in drug discovery and development for studying oxidative stress and the effects

of therapeutic compounds on cellular redox environments.

Mechanism of Action
The detection mechanism of SEluc-2 is based on a thiol-mediated cleavage reaction. The

luciferin core of SEluc-2 is chemically modified ("caged") at the phenolic hydroxyl group,

rendering it unable to be recognized by luciferase and thus non-bioluminescent. Upon

introduction into the cellular environment, intracellular thiols, acting as nucleophiles, attack the

caging group on SEluc-2. This reaction cleaves the caging group and releases active D-

luciferin. The uncaged D-luciferin can then be utilized by firefly luciferase to produce a

bioluminescent signal in the presence of ATP and oxygen. Additionally, the reaction with thiols

can also induce a change in the fluorescence properties of the molecule.[1]
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Preparation

Experiment

Analysis

1. Cell Culture & Seeding
(Plate cells in imaging-compatible dishes)

2. Prepare SEluc-2
Working Solution

3. Cell Loading
(Incubate cells with SEluc-2)

4. Wash Cells
(Remove excess probe)

5. Live-Cell Imaging
(Acquire bioluminescent/fluorescent images)

6. Data Quantification
(Measure signal intensity)

7. Interpretation
(Correlate signal with thiol levels)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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